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Compound of Interest

Compound Name: Aluminum chlorate

Cat. No.: B096901 Get Quote

Application Note: This document provides a comprehensive protocol for the safe handling,

storage, and disposal of aluminum chlorate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals who may work with this strong

oxidizing agent. Due to the inherent instability of chlorate salts, strict adherence to these

guidelines is crucial to prevent accidents, injuries, and property damage.

Hazard Identification and Properties
Aluminum chlorate, Al(ClO₃)₃, is a powerful oxidizing agent that can pose significant fire and

explosion hazards.[1] It is highly reactive and can form explosive mixtures with combustible

materials, organic substances, and reducing agents. While specific quantitative data on the

thermal stability of pure, anhydrous aluminum chlorate is not readily available in public

literature, it is known to decompose upon heating, releasing oxygen and forming aluminum

chloride.[2][3] The decomposition reaction is as follows:

2Al(ClO₃)₃ (s) → 2AlCl₃ (s) + 9O₂ (g)

Given the high charge density of the Al³⁺ ion, it is expected to have a lower decomposition

temperature compared to more stable chlorates like potassium chlorate. The thermal stability of

alkali metal chlorates increases down the group, suggesting that salts of smaller, more

polarizing cations are less stable.[4]

Key Hazards:
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Strong Oxidizer: Can initiate or accelerate the combustion of other materials.

Fire and Explosion Risk: Forms explosive mixtures with incompatible materials.

Thermal Sensitivity: Decomposes upon heating, which can be violent if not controlled.

Reactivity: Reacts vigorously with reducing agents, acids, and combustible materials.

Data Presentation: Physicochemical and Safety
Data
Due to the limited availability of specific quantitative data for aluminum chlorate, the following

table includes data for related and representative chlorate compounds to provide a

comparative safety reference.

Property
Aluminum Chlorate
(Al(ClO₃)₃)

Potassium
Chlorate (KClO₃)

Sodium Chlorate
(NaClO₃)

Molar Mass ( g/mol ) 277.33 122.55 106.44

Appearance
White crystalline

solid[1]
White crystalline solid

Colorless or white

crystals

Melting Point (°C) Data not available ~356 ~248

Decomposition Onset

(°C)
Data not available ~400 ~400

Solubility in Water Soluble Sparingly soluble Soluble

Key Incompatibilities

Acids, bases,

reducing agents,

organic materials,

powdered metals,

sulfur[5]

Sulfuric and other

acids

Acids, ammonium

salts, oxidizable

materials
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Proper PPE is mandatory when handling aluminum chlorate. This includes:

Eye Protection: Chemical safety goggles and a full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation or punctures before use.

Body Protection: A flame-retardant laboratory coat.

Footwear: Closed-toe shoes.

Engineering Controls
Fume Hood: All work with solid aluminum chlorate or its concentrated solutions must be

conducted in a certified chemical fume hood to contain any potential release of dust or

decomposition products.

Ventilation: Ensure adequate general laboratory ventilation.

Safe Handling and Use
Work Area Preparation:

Designate a specific area within the fume hood for handling aluminum chlorate.

Ensure the work area is clean and free of combustible materials (e.g., paper towels,

organic solvents, wooden applicators).

Have appropriate spill cleanup materials and a Class D fire extinguisher readily available.

Do not use water-based extinguishers on spills of the solid material.[6]

Weighing and Dispensing:

Use non-sparking tools (e.g., ceramic or plastic spatulas).

Weigh the minimum amount of material required for the experiment.

Handle the solid gently to avoid creating dust.
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Solution Preparation:

When preparing aqueous solutions, slowly add the aluminum chlorate to the water with

constant stirring. The dissolution process may be exothermic.

Use containers made of compatible materials such as glass or inert plastics.

Storage
Container: Store in a tightly sealed, properly labeled container made of glass or other

compatible materials.

Location: Store in a cool, dry, well-ventilated area.

Segregation: Store separately from incompatible materials, particularly:

Organic compounds

Flammable and combustible materials

Reducing agents

Acids and bases

Powdered metals

Inventory: Maintain an accurate inventory of the amount of aluminum chlorate in storage.

Spill and Emergency Procedures
Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with a non-combustible absorbent material

like sand or vermiculite.

Using non-sparking tools, carefully scoop the mixture into a labeled, sealed container for

hazardous waste disposal.
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Decontaminate the spill area with a damp cloth (use water sparingly and only after the

bulk of the solid has been removed).

Large Spills:

Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Prevent entry to the affected area.

Fire:

If a fire occurs, evacuate the area and activate the fire alarm.

If trained and it is safe to do so, use a Class D fire extinguisher for fires involving the solid

chemical. For fires involving solutions, a dry chemical or carbon dioxide extinguisher may

be appropriate.[5]

Do not use water on fires involving the solid material as it can exacerbate the situation.

Waste Disposal
Collection: Collect all aluminum chlorate waste, including contaminated materials, in a

designated, labeled hazardous waste container.

Segregation: Do not mix aluminum chlorate waste with other waste streams, especially

organic or reactive wastes.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office in accordance with local, state, and federal regulations.[5]
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Caption: Workflow for the safe handling of aluminum chlorate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b096901?utm_src=pdf-body-img
https://www.benchchem.com/product/b096901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aluminum Chlorate
(Strong Oxidizer)

Reducing Agents Organic Materials
(Solvents, Paper, Wood) Strong Acids & Bases Powdered Metals Sulfur

Incompatible Materials

Potential for Fire,
Explosion, or Violent Reaction

Click to download full resolution via product page

Caption: Incompatibility diagram for aluminum chlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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